Cas no 358731-98-3 (Propane-1,1,1,2,2-d5(9CI))

• Product Name: Propane-1,1,1,2,2-d5(9CI)
• CAS No: 358731-98-3
• MF: C₃H₈
• MW: 49.1264295578003
• CID: 303248
• PubChem ID: 12314538
• Update Time: 2025-04-19

Propane-1,1,1,2,2-d5(9CI) Chemical and Physical Properties

Names and Identifiers

• Propane-1,1,1,2,2-d5(9CI)
• PROPANE-1,1,1,2,2-D5
• Propane-1,1,1,2,2-D5 (gas)
• 358731-98-3
• 1,1,1,2,2-Pentadeuteriopropane

• Inchi： 1S/C3H8/c1-3-2/h3H2,1-2H3/i1D3,3D2
• InChI Key： ATUOYWHBWRKTHZ-WNWXXORZSA-N
• SMILES： C([2H])([2H])(C)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 49.0939839849g/mol
• Monoisotopic Mass: 49.0939839849g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų